Cas no 2640967-63-9 (2-{4-[2-Cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-1,3-benzoxazole)

• Product Name: 2-{4-[2-Cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-1,3-benzoxazole
• CAS No: 2640967-63-9
• MF: C₁₉H₁₉F₂N₅O
• MW: 371.383870363235
• CID: 5317821
• PubChem ID: 154829364
• Update Time: 2025-10-30

2-{4-[2-Cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• AKOS040729800
• F6788-3949
• 2640967-63-9
• 2-{4-[2-cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-1,3-benzoxazole
• 2-{4-[2-Cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-1,3-benzoxazole

• Inchi： 1S/C19H19F2N5O/c20-17(21)14-11-16(24-18(22-14)12-5-6-12)25-7-9-26(10-8-25)19-23-13-3-1-2-4-15(13)27-19/h1-4,11-12,17H,5-10H2
• InChI Key： MPIBFJPTGDFEQO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C2CC2)N=1)N1CCN(C2=NC3C=CC=CC=3O2)CC1)F

Computed Properties

• Exact Mass: 371.15576657g/mol
• Monoisotopic Mass: 371.15576657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.3Ų

Additional information on 2-{4-[2-Cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-1,3-benzoxazole

Compound CAS No 2640967-63-9: 2-{4-[2-Cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-1,3-benzoxazole

The compound CAS No 2640967-63-9, known as 2-{4-[2-Cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-1,3-benzoxazole, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

The molecular structure of this compound is characterized by a benzoxazole core, which is a fused bicyclic system consisting of a benzene ring and an oxazole ring. The benzoxazole moiety is connected to a piperazine ring via a nitrogen atom. Piperazine, a six-membered ring with two nitrogen atoms at positions 1 and 4, serves as a versatile scaffold in medicinal chemistry due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents.

Attached to the piperazine ring is a pyrimidine fragment at position 4. Pyrimidine, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3, is a common heterocyclic structure in many bioactive compounds. In this case, the pyrimidine ring is further substituted with a cyclopropyl group at position 2 and a difluoromethyl group at position 6. These substituents contribute to the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability.

The cyclopropyl group is known for its ability to induce steric effects and enhance the rigidity of the molecule, which can be advantageous in optimizing binding interactions with target proteins. The difluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity and selectivity.

Recent studies have highlighted the potential of this compound as a kinase inhibitor, particularly targeting key enzymes involved in cellular signaling pathways. Kinase inhibitors are of great interest in oncology due to their ability to block the activity of oncogenic kinases and inhibit tumor growth. The unique combination of structural motifs in this compound allows for precise targeting of specific kinase domains while minimizing off-target effects.

In addition to its kinase inhibitory activity, this compound has also been investigated for its potential role in other therapeutic areas, such as inflammation and neurodegenerative diseases. The benzoxazole core has been shown to exhibit anti-inflammatory properties in certain contexts, making this compound a promising candidate for multi-target drug design.

From a synthetic standpoint, the construction of this compound involves a series of well-established organic reactions, including nucleophilic aromatic substitution, Suzuki coupling, and Stille coupling. These methods enable the efficient assembly of the complex molecular architecture while maintaining high levels of stereochemical control.

The pharmacokinetic profile of this compound has been evaluated in preclinical models, revealing favorable absorption and distribution properties. Its metabolic stability has also been assessed using in vitro assays with human liver microsomes, providing insights into its potential for systemic exposure and bioavailability.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have identified key residues within kinase active sites that are critical for binding affinity. These findings have guided iterative optimization efforts aimed at improving potency and selectivity.

In conclusion, CAS No 2640967-63-9, or 2-{4-[2-Cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-1,3-benzoxazole, represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structural features, combined with promising biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further exploration in various therapeutic areas.